Cas no 1557736-44-3 (2-(1-methoxycyclobutyl)ethan-1-amine)

• Product Name: 2-(1-methoxycyclobutyl)ethan-1-amine
• CAS No: 1557736-44-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD28629668
• CID: 5171097
• PubChem ID: 83904825
• Update Time: 2025-10-05

2-(1-methoxycyclobutyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneethanamine, 1-methoxy-
• 2-(1-methoxycyclobutyl)ethan-1-amine

• MDL： MFCD28629668
• Inchi： 1S/C7H15NO/c1-9-7(5-6-8)3-2-4-7/h2-6,8H2,1H3
• InChI Key： GKWJFCGWXPPRHY-UHFFFAOYSA-N
• SMILES： C1(OC)(CCN)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(1-methoxycyclobutyl)ethan-1-amine

Comprehensive Guide to 2-(1-methoxycyclobutyl)ethan-1-amine (CAS No. 1557736-44-3): Properties, Applications, and Innovations

2-(1-methoxycyclobutyl)ethan-1-amine (CAS No. 1557736-44-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This amine derivative, characterized by its unique methoxycyclobutyl moiety, offers versatile reactivity, making it valuable for synthetic applications. Its molecular structure combines a cyclobutane ring with an ethanamine chain, optimized for targeted interactions in drug discovery and material science.

Recent trends highlight growing interest in cyclic amine derivatives due to their role in modulating bioavailability and metabolic stability. Researchers are exploring 2-(1-methoxycyclobutyl)ethan-1-amine as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with the demand for precision medicine. The compound’s methoxy group enhances solubility, addressing common challenges in formulation development—a frequent topic in AI-driven drug design forums.

From an industrial perspective, 1557736-44-3 is synthesized via palladium-catalyzed cross-coupling or reductive amination, methods frequently searched in organic chemistry databases. Its stability under physiological conditions makes it suitable for high-throughput screening (HTS) platforms, a hotspot in automated synthesis discussions. Environmental considerations also drive innovation, with greener catalytic routes being explored to reduce waste—a key focus in sustainable chemistry initiatives.

Analytical characterization of 2-(1-methoxycyclobutyl)ethan-1-amine typically involves LC-MS and NMR spectroscopy, techniques central to quality control protocols. Patent filings reveal its utility in bioconjugation strategies, particularly for antibody-drug conjugates (ADCs), reflecting industry shifts toward targeted oncology therapies. These applications resonate with search queries like "amine linker for ADCs" and "small molecule modifiers."

Emerging studies suggest potential in neurological applications, where the compound’s lipophilicity may aid blood-brain barrier penetration. This aligns with rising Google searches for "CNS-active amines" and "neuropharmacology scaffolds." Regulatory databases confirm its compliance with major pharmacopeias, ensuring adaptability in global markets—a critical factor for contract manufacturing organizations (CMOs).

In material science, 1557736-44-3 serves as a monomer for functionalized polymers, leveraging its amine group for post-polymerization modifications. Such innovations cater to the smart materials sector, frequently discussed in nanotechnology circles. Storage recommendations emphasize inert atmospheres to preserve stability, a detail often queried in chemical handling guidelines.

The compound’s structure-activity relationship (SAR) profile continues to be refined through computational modeling, a technique dominating cheminformatics searches. As AI-assisted molecular design grows, 2-(1-methoxycyclobutyl)ethan-1-amine exemplifies how traditional synthesis intersects with machine learning predictions—a synergy highlighted in recent ACS publications.